1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine

• IUPAC Name: 2-[(2-methylphenyl)methylsulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C20H24N2OS/c1-17-7-5-6-8-18(17)15-24-16-20(23)22-13-11-21(12-14-22)19-9-3-2-4-10-19/h2-10H,11-16H2,1H3
• InChI Key: NHEHDFPGKKPRFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine, also known as MBTAPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MBTAPP is a piperazine derivative that has been synthesized through a multistep process. In

Mechanism of Action

The mechanism of action of 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine is not fully understood. However, studies have shown that 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine inhibits the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine also inhibits the proliferation of cancer cells by blocking the cell cycle at the G1 phase.
Biochemical and Physiological Effects
1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine has been shown to have various biochemical and physiological effects. Studies have shown that 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine inhibits the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine also has antioxidant properties and can scavenge free radicals. In addition, 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine is its potential therapeutic applications in the treatment of cancer. 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine is also relatively easy to synthesize and purify, making it a viable option for lab experiments. However, one of the limitations of 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine. One area of research could be to further investigate the mechanism of action of 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine and its effects on cancer cells. Another area of research could be to explore the potential therapeutic applications of 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, future research could focus on developing more effective methods for synthesizing and purifying 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine.

Synthesis Methods

The synthesis of 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine involves a multistep process that includes the reaction of 2-methylbenzyl chloride with thioacetic acid, followed by the reaction of the resulting thioester with 4-phenylpiperazine. The final product is obtained through a purification process that involves column chromatography.

Scientific Research Applications

1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine has been studied for its potential therapeutic applications in the treatment of various diseases. One of the most promising applications of 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine is in the treatment of cancer. Studies have shown that 1-{[(2-methylbenzyl)thio]acetyl}-4-phenylpiperazine has anti-tumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.